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Compound of Interest

Compound Name: (6S)-Tetrahydrofolic acid

Cat. No.: B8772586

Introduction

(6S)-Tetrahydrofolic acid (THF) is the biologically active form of folate (Vitamin B9) and a
critical coenzyme in one-carbon metabolism. It plays a pivotal role in the synthesis of purines
and thymidylate, essential precursors for DNA and RNA synthesis, and in the metabolism of
several amino acids. Due to its reduced pteridine ring, (6S)-Tetrahydrofolic acid is an
inherently unstable molecule, highly susceptible to degradation by oxidation, light, and heat.[1]
Therefore, strict adherence to proper handling and storage protocols is essential to maintain its
integrity and ensure reliable experimental outcomes. These application notes provide detailed
guidelines for researchers, scientists, and drug development professionals on the safe
handling, storage, and preparation of solutions of (6S)-Tetrahydrofolic acid powder.

Product Information and Physical Properties

(6S)-Tetrahydrofolic acid is typically supplied as a solid powder. Its key properties are
summarized below.
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Property Value Reference
CAS Number 71963-69-4 [2]
Molecular Formula C19H23N706 [3]
Molecular Weight 445.43 g/mol [3]
Appearance Solid [2]

- ] Very low (e.g., 0.0022% at RT
Water Solubility (Free Acid) _ [4]
for one crystalline form)

Safety, Handling, and Personal Protective
Equipment (PPE)

While some safety data sheets (SDS) classify the pure substance as not hazardous under the
Globally Harmonized System (GHS)[2][3], it is prudent to handle it as a potentially hazardous
chemical. It can be an irritant, and inhalation of dust should be avoided.[5][6]

2.1. General Handling Precautions

o Handle in a well-ventilated area, preferably within a chemical fume hood or under a nitrogen
atmosphere to minimize oxidation.[6][7]

» Avoid the formation and inhalation of dust.

e Avoid contact with skin and eyes.[6]

o Keep away from strong oxidizing agents, strong acids, and strong alkalis.[3]

e Use non-sparking tools and take precautionary measures against static discharge.[6]

2.2. Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Reference

Eye/Face

Tightly fitting safety goggles
with side-shields.

[6]

Hand

Appropriate chemical-

impermeable protective gloves.

[6]

Skin and Body

Lab coat. Impervious clothing
may be necessary for larger

quantities.

[3][6]

Respiratory

A NIOSH-approved air-
purifying respirator is

recommended for dust.

[3][5]

2.3. First Aid Measures

After Swallowing: If symptoms persist, consult a doctor.[2]

Storage and Stability

The stability of (6S)-Tetrahydrofolic acid is the most critical factor for its successful use.

After Inhalation: Move to fresh air. If breathing is difficult, consult a physician.[2]
After Skin Contact: Wash off with soap and plenty of water.[6]

After Eye Contact: Rinse opened eye for several minutes under running water.[2]

Crystalline forms are generally more stable than amorphous powders.[1][8] Degradation is

primarily caused by oxidation, light, moisture, and elevated temperatures.

3.1. Recommended Storage Conditions
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Short-Term Storage

Parameter Long-Term Storage .
(Working Stock)
Temperature -20°C -20°C or -80°C (for solutions)
Store under an inert gas (e.g., Flush aliquots with inert gas
Atmosphere ) )
Nitrogen). before sealing.
Light Protect from light (use amber Protect from light (use amber
[
J or opaque vials). or opaque vials).
] Keep container tightly sealed Keep container tightly sealed
Container

and dry.

and dry.

References:[1][3]

3.2. Factors Affecting Stability

Factor Effect and Mitigation Strategy
Highly susceptible to oxidation. Handle and
Oxygen store under an inert atmosphere (Nitrogen or

Argon). Use de-gassed solvents.[1]

Moisture/Humidity

Sensitive to moisture.[1] Store in a desiccator

and keep containers tightly sealed.

Light

Light-sensitive. Always store in light-protecting
containers and minimize light exposure during

handling.

Temperature

Degrades at elevated temperatures. Long-term

storage must be at -20°C.[3]

pH

Stability is pH-dependent. While dissolution is
aided by basic pH, prolonged exposure can
cause degradation. Crystalline forms are often
prepared at a specific pH (e.g., 3.5-5.5) for
optimal stability.[4]
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Experimental Protocols

4.1. Protocol: Preparation of a Stabilized Aqueous Stock Solution

Solutions of (6S)-Tetrahydrofolic acid are unstable and should be prepared fresh for each
experiment.[3] This protocol describes the preparation of a stock solution using an antioxidant
to improve stability for immediate use.

Materials:

» (6S)-Tetrahydrofolic acid powder

e High-purity, deionized water

e Ascorbic acid or 2-Mercaptoethanol (as an antioxidant)
e Phosphate or Tris buffer

e Sodium Hydroxide (NaOH) solution (e.g., 1 M)

 Inert gas (Nitrogen or Argon)

Amber or opaque microcentrifuge tubes

Procedure:

e Prepare an Anaerobic Antioxidant Buffer:

o Prepare the desired buffer (e.g., 100 mM phosphate buffer, pH 7.4).

o Add an antioxidant such as 0.1% (w/v) ascorbic acid or 10 mM 2-Mercaptoethanol.

o Thoroughly de-gas the buffer by sparging with nitrogen or argon for at least 20 minutes to
remove dissolved oxygen.

e Weigh the Powder:

o Allow the container of (6S)-THF powder to equilibrate to room temperature before opening
to prevent moisture condensation.
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o Working quickly in a low-light environment (or under a red safety light), weigh the required
amount of powder.

o Dissolution:

o Suspend the weighed powder in the anaerobic antioxidant buffer. The free acid has very
low solubility in neutral or acidic water.[4]

o While stirring gently, add the NaOH solution dropwise until the powder is fully dissolved.
Dissolution typically occurs at a pH above 7.5.[9] Avoid using a strong vortex, which can
introduce oxygen.

o Final Steps:
o Once dissolved, use the solution immediately for the best results.

o If short-term storage is unavoidable, filter-sterilize (if required for the application) using a
0.22 um syringe filter, aliquot into amber, airtight vials, flush the headspace with nitrogen,
seal tightly, and flash-freeze in liquid nitrogen before storing at -80°C.

Visualizations: Workflows and Biological Pathways
5.1. Experimental Workflow

The following diagram outlines the standard workflow for handling (6S)-Tetrahydrofolic acid
powder from receipt to experimental use.
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Caption: Workflow for handling (6S)-Tetrahydrofolic acid powder.

5.2. Biological Pathway: One-Carbon Metabolism

(6S)-Tetrahydrofolic acid is the central carrier of one-carbon units for essential biosynthetic

reactions. This diagram illustrates its core role in the folate cycle.
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Caption: Simplified diagram of the folate one-carbon metabolism cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt,
Method Development and Validation of an LC-MS/MS Method for Rat Pharmacokinetic
Comparison - PMC [pmc.ncbi.nim.nih.gov]

e 2. cdn.caymanchem.com [cdn.caymanchem.com]
3. file.glpbio.com {[file.glpbio.com]

e 4.US6271374B1 - Stable crystalline (6S)- and (6R)-tetrahydrofolic acid - Google Patents
[patents.google.com]

o 5. foodb.ca [foodb.ca]
e 6. chemicalbook.com [chemicalbook.com]
e 7. sigmaaldrich.com [sigmaaldrich.com]

e 8. CN104530051A - Stable (6R, S)-5-methyl tetrahydrofolic acid crystal form and preparation
method thereof - Google Patents [patents.google.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8772586?utm_src=pdf-body-img
https://www.benchchem.com/product/b8772586?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512888/
https://cdn.caymanchem.com/cdn/msds/18263m.pdf
https://file.glpbio.com/quotepdf/sds.php?token=210Lggs70M3qbJbYIo5QrqxXPwQmbYtMqn6xVeV8JCjevo-5zjhxARgJXhlc2c5UDCBXo1Aa4orMJfm6bZhbX-CqYMNkhJHzUIcER2Y63HP9f670iQK2VXB-9Pvy8x6Is5hRr1lzrUOUc
https://patents.google.com/patent/US6271374B1/en
https://patents.google.com/patent/US6271374B1/en
https://foodb.ca/system/small_molecule_compounds/msds/FDB022705.pdf?1425145981
https://www.chemicalbook.com/msds/l-tetrahydrofolic-acid.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/401757
https://patents.google.com/patent/CN104530051A/en
https://patents.google.com/patent/CN104530051A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8772586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 9.US6441168B1 - Stable crystalline salts of 5-methyltetrahydrofolic acid - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Handling and Storage
of (6S)-Tetrahydrofolic Acid Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8772586#handling-and-storage-conditions-for-6s-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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